2,4-dichloro-N-(2,4-dimethylphenyl)benzamide

• Molecular Formula: C15H13Cl2NO
• Molecular Weight: 294.2 g/mol
• IUPAC Name: 2,4-dichloro-N-(2,4-dimethylphenyl)benzamide
• InChI: InChI=1S/C15H13Cl2NO/c1-9-3-6-14(10(2)7-9)18-15(19)12-5-4-11(16)8-13(12)17/h3-8H,1-2H3,(H,18,19)
• InChI Key: HOAAFQOXTJKOTK-UHFFFAOYSA-N
• SMILES: CC1=CC(=C(C=C1)NC(=O)C2=C(C=C(C=C2)Cl)Cl)C

Description

2,4-dichloro-N-(2,4-dimethylphenyl)benzamide, commonly known as dicamba, is a synthetic auxin herbicide that is widely used in agriculture to control broadleaf weeds. It was first introduced by Monsanto in 1967 and is now one of the most commonly used herbicides in the world. Dicamba is known for its ability to control weeds that have become resistant to other herbicides, making it an important tool for farmers.

Mechanism of Action

Dicamba works by disrupting the normal growth and development of plants. It mimics the action of the natural plant hormone auxin, causing abnormal growth patterns in susceptible plants. This results in stunted growth, leaf curling, and eventually, plant death.
Biochemical and Physiological Effects
Dicamba has been shown to have a range of biochemical and physiological effects on plants. It interferes with the normal functioning of plant cells, causing changes in gene expression and protein synthesis. It also affects the production of certain plant hormones, leading to changes in growth and development.

Advantages and Limitations for Lab Experiments

Dicamba is a valuable tool for researchers studying plant growth and development. Its ability to mimic the action of natural plant hormones makes it a useful tool for studying the effects of hormones on plant growth. However, its herbicidal properties can also be a limitation, as it can affect the growth and development of non-target plants in lab experiments.

Future Directions

There are several areas of research that could benefit from further study of dicamba. One area of interest is the development of dicamba-resistant crops, which would allow farmers to use dicamba more selectively without harming non-target plants. Another area of interest is the study of dicamba's effects on soil health and microbial communities. Finally, there is a need for further research into the long-term effects of dicamba use on the environment and human health.

Synthesis Methods

Dicamba can be synthesized through several methods, but the most common one involves the reaction of 3,5-dichloroaniline with 2,4-dimethylbenzoic acid in the presence of thionyl chloride. The resulting product is then treated with ammonia to yield dicamba.

Scientific Research Applications

Dicamba has been extensively studied for its herbicidal properties and its effects on non-target plants. It has been found to be effective against a wide range of broadleaf weeds, including those that have become resistant to other herbicides. Dicamba is commonly used in combination with other herbicides to provide a broader spectrum of weed control.